Cas no 1909314-10-8 (tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate)

• Product Name: tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate
• CAS No: 1909314-10-8
• CID: 4628807
• Update Time: 2025-10-29

tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate

Additional information on tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate

tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate (CAS No. 1909314-10-8): A Comprehensive Overview

tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate (CAS No. 1909314-10-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a valuable intermediate in the synthesis of various biologically active molecules and pharmaceutical agents. Its unique structural features and chemical properties make it an essential component in the development of novel therapeutics.

The tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate molecule is characterized by its tert-butyl group, which provides steric protection and enhances the stability of the compound. The methanesulfonyloxy moiety introduces a sulfonyl group, which can participate in various chemical reactions, making this compound a versatile building block in organic synthesis. The presence of the carbamate functional group further adds to its reactivity and potential for forming stable derivatives.

Recent studies have highlighted the importance of tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate in the development of prodrugs and drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic or chemical processes. The tert-butyl group in this compound can be designed to release the active drug under specific physiological conditions, enhancing the drug's efficacy and reducing side effects.

In the context of drug delivery, tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate has been explored for its ability to improve the solubility and bioavailability of poorly soluble drugs. By forming stable complexes with these drugs, it can enhance their absorption and distribution within the body, leading to improved therapeutic outcomes. This property is particularly valuable in the development of oral formulations and targeted drug delivery systems.

One of the key applications of tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate is in the synthesis of peptides and proteins. The carbamate functional group can be used to protect amino groups during peptide synthesis, preventing unwanted side reactions and ensuring high yields of the desired product. This makes it an indispensable tool in peptide chemistry and protein engineering.

Additionally, tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate has shown promise in the field of cancer research. Its ability to form stable derivatives with anticancer agents has led to the development of novel prodrugs that can selectively target cancer cells while minimizing toxicity to healthy tissues. This approach has the potential to significantly improve cancer treatment outcomes and reduce adverse side effects associated with traditional chemotherapy.

The synthesis of tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate typically involves several steps, including the formation of the tert-butyl carbamate intermediate and subsequent functionalization with the methanesulfonyloxy group. Recent advancements in synthetic methodologies have made this process more efficient and scalable, enabling large-scale production for industrial applications.

In terms of safety and handling, tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when handling this compound, including wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

Overall, tert-butyl N-{[1-(methanesulfonyloxy)-2-methylpropan-2-yl]oxy}carbamate (CAS No. 1909314-10-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique chemical properties make it an invaluable tool for scientists working on the development of new drugs and therapeutic strategies. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern science.